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Compound of Interest

Compound Name: 3-Keto petromyzonol

Cat. No.: B10767322

Introduction

The sea lamprey (Petromyzon marinus), an invasive species in the Laurentian Great Lakes,
utilizes a sophisticated chemical communication system for reproduction. A key component of
the male sea lamprey's sex pheromone is 3-keto petromyzonol sulfate (3kPZS), a potent bile
acid derivative that attracts ovulating females to nesting sites.[1][2] The electro-olfactogram
(EOQG) is a widely used electrophysiological technique to measure the response of the olfactory
epithelium to odorants. This document provides detailed protocols for conducting EOG
recordings in sea lamprey to assess the olfactory sensitivity to 3kPZS and its analogs. These
protocols are intended for researchers in the fields of chemical ecology, neurophysiology, and
those involved in the development of sea lamprey control methods.[3][4]

Data Presentation
Table 1: EOG Response Thresholds of Sea Lamprey to
3-Keto petromyzonol (3kPZS) and Related Compounds
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Reported Detection

Compound
Threshold (Molar)

Subject Animal Reference

3-Keto petromyzonol

Ovulating female sea

10-13 [5]
sulfate (3kPZS) lamprey
3-Keto petromyzonol
1012 Adult sea lamprey
sulfate (3kPZS)
3-Keto petromyzonol 10-10 Adult female sea
sulfate (3kPZS) lamprey
Petromyzonol sulfate
- Adult sea lamprey
(PzS)
3,12-diketo-4,6-
Adult female sea
petromyzonene-24- 10-10
lamprey
sulfate (DKPES)
Petromylidenes A-C 10-°-101 Adult sea lamprey

Table 2: Normalized EOG Response Amplitudes to

3kPZS and Analogs
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= d (at 10-° Mean Normalized
ompound (a -

M) EOG Amplitude (* Sample Size (n) Reference

SEM)

3-keto-petromyzonol-

l

24-sulfate sodium salt 1.0 6

(3kPZS)

Petromyzonol-24-
sulfate sodium salt ~0.8 6
(PZS)

3-keto-petromyzonol
(3kP2)

Petromyzonol (PZ) ~0.1 5

Petromyzonol-3,24-
disulfate disodium salt ~0.9 6
(PZ-3,24 S)

Petromyzonol-7,24-

l

disulfate disodium salt 0.7 6

(PZ-7,24 S)

Petromyzonol-12,24-

l

disulfate disodium salt 0.6 6

(PZ-12,24 S)

Petromyzonol-
3,7,12,24-tetrasulfate
tetrasodium salt (PZ-
3,7,12,24 S)

Note: EOG responses
were normalized to
the response
amplitude of 10> M

L-arginine.
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Experimental Protocols
I. Animal Preparation for EOG Recording

e Anesthesia: Anesthetize an adult sea lamprey with MS-222 (tricaine methanesulfonate) at a
concentration of 100 mg/L.

e Immobilization: Once anesthetized, immobilize the lamprey with an intramuscular injection of
gallamine triethiodide (3 mg/kg of body weight).

» Positioning: Place the immobilized lamprey in a V-shaped stand.

 Gill Irrigation: Provide a constant supply of aerated water through the mouth to ensure
respiration.

o Olfactory Epithelium Exposure: Carefully expose the olfactory epithelium for electrode
placement.

Il. EOG Recording Procedure

» Electrode Placement:
o Place a recording electrode on the surface of the olfactory epithelium.
o Place a reference electrode on a different part of the head.

e Odorant Delivery:
o Prepare stock solutions of 3-Keto petromyzonol and other test compounds.
o Deliver a constant flow of charcoal-filtered water over the olfactory epithelium.
o Introduce the test odorants into this water flow for a defined duration.

o Data Acquisition:

o Record the electrical potential difference between the recording and reference electrodes
using a differential amplifier.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10767322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o The downward deflection of the EOG trace represents a negative potential, which is the
typical response to an odorant.

o A good EOG signal is characterized by a rapid, sharp response upon odorant
administration, followed by a recovery to the baseline.

e Positive Control and Normalization:

o Throughout the experiment, periodically apply a standard concentration of L-arginine (e.g.,
10—> M) to serve as a positive control and to ensure the integrity of the olfactory
preparation.

o Normalize the EOG responses to the test compounds as a percentage of the response to
the L-arginine standard.

Visualizations

Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for electro-olfactogram (EOG) recordings.
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Caption: Olfactory signaling pathway for 3-Keto petromyzonol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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